![molecular formula C8H6ClNO B1352201 2-Chloro-5-methylphenyl isocyanate CAS No. 40398-03-6](/img/structure/B1352201.png)
2-Chloro-5-methylphenyl isocyanate
Overview
Description
2-Chloro-5-methylphenyl isocyanate is an organic compound with the molecular formula C8H6ClNO. It has an average mass of 167.592 Da and a monoisotopic mass of 167.013794 Da .
Molecular Structure Analysis
The linear structure formula of this compound is ClC6H3(CH3)NCO . The molecule contains an isocyanate group, which consists of a carbon atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom .Physical And Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3, a boiling point of 231.5±20.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.5 mmHg at 25°C . It has a molar refractivity of 45.2±0.5 cm3, a polar surface area of 29 Å2, and a molar volume of 143.1±7.0 cm3 .Scientific Research Applications
Vibrational Spectra and Theoretical Analysis
The study of vibrational spectra, including Raman and infrared spectra, of chloro-methylphenyl isocyanates provides insights into their molecular structures and properties. Detailed ab initio and density functional theory (DFT) calculations help in understanding the energies, optimized geometrical parameters, vibrational frequencies, and other molecular characteristics. These studies are crucial for the comprehensive understanding of the molecular behavior and potential applications of such compounds in scientific research (Doddamani et al., 2007).
Biomarkers for Isocyanate Exposure
Isocyanates, including those similar to 2-Chloro-5-methylphenyl isocyanate, play a significant role in industrial manufacturing. The formation of DNA and protein adducts from isocyanate exposure is a critical area of research for biomonitoring individuals exposed to these chemicals. The synthesis and characterization of these adducts provide valuable insights into the potential health impacts and mechanisms of action of isocyanates (Beyerbach et al., 2006).
Polymerization with Optically Active Initiators
The asymmetric polymerization of aromatic isocyanates, such as this compound, using optically active anionic initiators, opens new pathways in polymer chemistry. This process leads to the creation of polymers with specific optical activities, which can be crucial for various applications, including materials science and drug delivery systems (Okamoto et al., 1994).
Reactivity and Formation of Protein Adducts
The reactivity of isocyanates with amino acids and peptides is another important area of research. Understanding how isocyanates react with biological molecules is essential for assessing the toxicological impact of isocyanate exposure and for developing methods to quantify protein adducts as biomarkers of exposure (Sabbioni et al., 1997).
Allophanate Formation in Urethanes
Studying the conditions under which allophanates form during the reaction between polyisocyanates and urethanes is critical for understanding the chemistry involved in polyurethane production. This research has implications for the development of new polyurethane materials with improved properties and stability (Lapprand et al., 2005).
Safety and Hazards
2-Chloro-5-methylphenyl isocyanate is classified as a flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, may cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause respiratory irritation .
Future Directions
Mechanism of Action
Target of Action
It is known that isocyanates, in general, can react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
Isocyanates are highly reactive and can undergo various chemical reactions, including polymerization and addition reactions . They can react with compounds containing active hydrogen atoms, forming urethane or urea linkages .
Pharmacokinetics
It is suggested that the compound has high gastrointestinal absorption and is bbb permeant . The compound is also suggested to be an inhibitor of CYP1A2 .
Result of Action
It is known that exposure to isocyanates can cause respiratory irritation and skin burns .
Action Environment
The action, efficacy, and stability of 2-Chloro-5-methylphenyl isocyanate can be influenced by various environmental factors. For instance, isocyanates can react with water and other compounds containing active hydrogen atoms . Therefore, the presence of such compounds in the environment could potentially affect the action of this compound.
properties
IUPAC Name |
1-chloro-2-isocyanato-4-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO/c1-6-2-3-7(9)8(4-6)10-5-11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLYGFJNRCFKJOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00394350 | |
Record name | 2-Chloro-5-methylphenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40398-03-6 | |
Record name | 1-Chloro-2-isocyanato-4-methylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40398-03-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-methylphenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-2-isocyanato-4-methylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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